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Compound of Interest

Compound Name: (-)-Gallocatechin

Cat. No.: B1674406

This document provides essential safety and logistical information for the proper disposal of (-)-
Gallocatechin, ensuring compliance with standard laboratory safety protocols and
environmental regulations. The procedural guidance herein is intended for researchers,
scientists, and drug development professionals.

(-)-Gallocatechin, a flavan-3-ol found in sources like green tea, is utilized in various research
applications for its antioxidant properties.[1] While not classified as acutely toxic, it is
categorized as a chemical irritant. Proper handling and disposal are crucial to maintain a safe
laboratory environment and prevent environmental contamination.

Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, (-)-Gallocatechin is associated with the following hazards:

e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]
e H335: May cause respiratory irritation.[2]

Before handling (-)-Gallocatechin, it is imperative to wear appropriate Personal Protective
Equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant
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gloves. All handling of the solid compound should be performed in a well-ventilated area or a
chemical fume hood to avoid inhalation of dust particles.

Quantitative Data Summary

The following table summarizes key quantitative data for (-)-Gallocatechin, pertinent to its
handling and disposal.

Property Value Source
Molecular Formula C15H1407 PubChem
Molecular Weight 306.27 g/mol PubChem][3]
CAS Number 3371-27-5 PubChem|[3]
Appearance Solid PubChem
GHS Hazard Codes H315, H319, H335 Cayman[2]

Experimental Protocols: Waste Disposal Procedure

The following step-by-step methodology outlines the required procedures for the safe disposal
of (-)-Gallocatechin waste in a laboratory setting. This protocol is based on general hazardous
waste management guidelines and should be adapted to comply with the specific regulations of
your institution and local authorities.

Objective: To safely collect, store, and dispose of (-)-Gallocatechin waste in a manner that
mitigates risks to personnel and the environment.

Materials:

Designated hazardous waste container (non-reactive, e.g., polyethylene)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Chemical fume hood
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o Waste manifest or logbook provided by your institution's Environmental Health and Safety
(EHS) department

Methodology:
e Segregation of Waste:

o Do not mix (-)-Gallocatechin waste with other waste streams unless explicitly permitted
by your institution's EHS guidelines.

o Collect solid waste (e.g., contaminated filter paper, weighing boats, unused powder)
separately from liquid waste (e.g., solutions containing (-)-Gallocatechin).

o Containerization:

o Select a waste container that is compatible with (-)-Gallocatechin. Plastic containers are
generally preferred for solid chemical waste.

o Ensure the container is in good condition, with a secure, leak-proof screw-top cap.

o Do not overfill the container; leave at least one inch of headspace to allow for expansion.
e Labeling:

o Immediately label the waste container with a hazardous waste tag.

o The label must include:

The words "Hazardous Waste"

» The full chemical name: "(-)-Gallocatechin"

» The CAS Number: "3371-27-5"

» The specific hazards (e.qg., "lrritant")

= The date waste was first added to the container

» The name of the principal investigator or lab group
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e Accumulation and Storage:

o

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[1]

o

The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.

o

Ensure the container remains closed at all times, except when adding waste.

[¢]

Store the container away from incompatible materials.
» Request for Disposal:

o Once the waste container is full or has been in storage for the maximum allowable time
per institutional policy (often 6-12 months), arrange for its disposal.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a waste pickup.

o Complete any required waste manifest forms provided by EHS.
e Decontamination:

o Any glassware or equipment that came into contact with (-)-Gallocatechin should be
decontaminated.

o Rinse with an appropriate solvent (e.g., ethanol or acetone), collecting the rinsate as
hazardous liquid waste. Follow with a thorough wash with soap and water.

Prohibition on Drain or Trash Disposal:

e Under no circumstances should (-)-Gallocatechin, in either solid or liquid form, be disposed
of down the drain or in the regular trash.[3] This is to prevent potential harm to aquatic life
and interference with wastewater treatment processes.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (-)-Gallocatechin waste.
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Caption: Disposal workflow for (-)-Gallocatechin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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